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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025 Get Quote

An HPLC Application Note for the Quantification of Ferrous Gluconate Dihydrate

Introduction
Ferrous gluconate dihydrate is a widely used iron supplement for the prevention and

treatment of iron deficiency anemia. Accurate and reliable quantification of ferrous gluconate in

raw materials and finished pharmaceutical products is crucial for ensuring product quality,

safety, and efficacy. High-Performance Liquid Chromatography (HPLC) is a powerful analytical

technique that offers high specificity, sensitivity, and accuracy for the quantification of active

pharmaceutical ingredients (APIs). This application note presents a detailed protocol for the

quantification of ferrous gluconate dihydrate using a reversed-phase HPLC method with UV

detection. The method is suitable for researchers, scientists, and drug development

professionals involved in the quality control and analysis of ferrous gluconate products. While

traditional methods for determining ferrous gluconate content include redox titration, HPLC

provides a more specific analysis, especially in complex matrices, by separating the analyte

from potential interferences.[1][2]

Principle
The described method utilizes ion-pair reversed-phase chromatography. Ferrous gluconate,

being an ionic compound, is paired with a suitable counter-ion from the mobile phase. This

pairing increases its hydrophobicity, allowing for retention on a non-polar stationary phase (C18

column). The separation is achieved by eluting with a mobile phase containing an organic

solvent (acetonitrile) and an aqueous buffer with the ion-pairing reagent. The concentration of
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ferrous gluconate is determined by measuring its absorbance at a specific UV wavelength and

comparing it to a standard curve prepared from known concentrations of a ferrous gluconate

reference standard.

Materials and Reagents
Ferrous Gluconate Dihydrate Reference Standard

Acetonitrile (HPLC grade)

Tetrabutylammonium hydroxide solution

Phosphoric acid

Purified water (HPLC grade)

0.45 µm membrane filters

Instrumentation
HPLC system equipped with a UV detector

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

Experimental Workflow
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Caption: Experimental workflow for the HPLC quantification of ferrous gluconate.
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Parameter Value

HPLC Column
Agilent ZORBAX SB-C18 (4.6 x 150 mm, 5 µm)

or equivalent

Mobile Phase Acetonitrile and ion-pairing reagent (30:70, v/v)

Ion-Pairing Reagent

500 ml of purified water with 10 ml of

tetrabutylammonium hydroxide, with the pH

adjusted to 7.6 using phosphoric acid.[3][4]

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detector Wavelength 210 nm[3][4]

Column Temperature Ambient

Preparation of Standard Solutions
Stock Standard Solution: Accurately weigh about 12.5 mg of Ferrous Gluconate Dihydrate
Reference Standard into a 50 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase to obtain a stock solution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to achieve concentrations in the range of 62.5

to 625.0 µg/mL.[4]

Preparation of Sample Solutions
For Tablets: Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to a target concentration of ferrous

gluconate and transfer it to a suitable volumetric flask.

Add a portion of the mobile phase, sonicate for 15 minutes to dissolve the ferrous gluconate,

and then dilute to volume with the mobile phase.
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Filter the solution through a 0.45 µm membrane filter before injection into the HPLC system.

Data Presentation
The quantitative data for the HPLC method for the determination of ferrous gluconate is

summarized in the table below.

Parameter Result

Linearity Range 62.5 - 625.0 µg/mL[4]

Correlation Coefficient (R²) 0.999[4]

Retention Time Approximately 1.547 min[4]

Average Recovery 96.68%[4]

Precision (RSD) 1.5% (n=6)[4]

Alternative Method
For a simpler, though potentially less specific, analysis, a reversed-phase HPLC method

without an ion-pairing reagent can be employed.

Alternative Chromatographic Conditions
Parameter Value

HPLC Column
Zorbax Eclipse XDP-C18 (4.6 x 150 mm, 5 µm)

or equivalent[5]

Mobile Phase Acetonitrile / Water (80/20, w/w)[5]

Flow Rate 1.0 mL/min

Injection Volume 20 µL[5]

Detector Wavelength 205 nm[5]

Column Temperature 25 °C[5]
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The retention time for ferrous gluconate using this method is reported to be approximately 1.23

minutes.[5]

System Suitability
Before sample analysis, the chromatographic system should be equilibrated by pumping the

mobile phase until a stable baseline is achieved. System suitability is evaluated by making

replicate injections of a standard solution. The relative standard deviation (RSD) of the peak

areas for the replicate injections should be not more than 2.0%.

Calculation
The concentration of ferrous gluconate dihydrate in the sample is calculated using the linear

regression equation obtained from the calibration curve of the standard solutions.

Conclusion
The presented ion-pair reversed-phase HPLC method is demonstrated to be simple, stable,

precise, and accurate for the quantification of ferrous gluconate dihydrate in pharmaceutical

preparations.[4] The method is suitable for routine quality control analysis in the pharmaceutical

industry. The alternative reversed-phase HPLC method provides a simpler option, though its

applicability may depend on the complexity of the sample matrix. Proper method validation

should be performed to ensure suitability for its intended use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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